Cas no 1804487-32-8 (5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1804487-32-8
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4808036
• Update Time: 2025-05-21

5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-2-4-3-14-8(9(12)13)5(7(4)11)1-6(15)16/h3,9H,1-2H2,(H,15,16)
• InChI Key： MRHRJYWIAJTNOL-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid

5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid, with the CAS number 1804487-32-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of bromine, chlorine, and difluoromethyl substituents introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid involves a multi-step process that typically begins with the preparation of the pyridine core. Recent advancements in catalytic methods have enabled more efficient and selective transformations, reducing the overall cost and environmental impact of its production. The incorporation of fluorinated groups, such as the difluoromethyl substituent, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for drug development.

In terms of applications, this compound has demonstrated potential in several areas. For instance, its ability to act as a precursor for bioactive molecules has been explored in the context of anti-cancer drug design. Researchers have reported that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its role in targeted therapy. Additionally, the compound's electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

Recent studies have also highlighted the importance of 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid in understanding fundamental chemical reactions. Its reactivity under different conditions has provided insights into the mechanisms of nucleophilic substitution and electrophilic aromatic substitution. These findings not only contribute to the broader field of organic chemistry but also pave the way for innovative synthetic strategies.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling tools have allowed researchers to predict its behavior in various chemical environments, aiding in the design of more efficient synthetic pathways. Furthermore, computational studies have revealed potential interactions between this compound and key biological targets, such as enzymes and receptors, which are critical for its therapeutic applications.

In conclusion, 5-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetic acid stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.